Cas no 1806948-13-9 (4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile
• CAS No: 1806948-13-9
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4807187
• Update Time: 2025-10-05

4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-9(11)6-4-15-7(1-2-13)8(12)5(6)3-14/h4,9H,1H2
• InChI Key： HGCCYIRGEDQOAG-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=CN=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile

Recent Advances in the Study of 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS: 1806948-13-9)

The compound 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS: 1806948-13-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a cyano group, a difluoromethyl group, and an iodine atom, makes it a valuable building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. Researchers have successfully utilized this compound in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of complex molecular architectures.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile exhibit promising inhibitory effects against specific kinases and enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against tyrosine kinases, which are often implicated in cancer progression. These findings underscore the potential of this compound as a scaffold for the development of kinase inhibitors.

Moreover, the difluoromethyl group in 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile has been shown to enhance the metabolic stability and bioavailability of its derivatives, addressing a common challenge in drug development. This property, combined with the compound's reactivity, makes it an attractive candidate for further optimization and preclinical evaluation. Researchers are currently exploring its application in the design of next-generation therapeutics with improved pharmacokinetic profiles.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS: 1806948-13-9) represents a promising chemical entity with broad applicability in medicinal chemistry. Its unique structural attributes and demonstrated biological activity position it as a valuable tool for drug discovery efforts. Future research should focus on expanding the scope of its applications, optimizing its derivatives, and advancing promising candidates into clinical development.